Cas no 606921-23-7 (1-Pentacenamine, 4-nitro-)
1-Pentacenamine, 4-nitro- structure
Product Name:1-Pentacenamine, 4-nitro-
CAS No:606921-23-7
MF:C22H14N2O2
MW:338.358765125275
CID:1625006
Update Time:2024-09-13
1-Pentacenamine, 4-nitro- Chemical and Physical Properties
Names and Identifiers
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- 1-Pentacenamine, 4-nitro-
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- Inchi: 1S/C22H14N2O2/c23-21-5-6-22(24(25)26)20-12-18-10-16-8-14-4-2-1-3-13(14)7-15(16)9-17(18)11-19(20)21/h1-12H,23H2
- InChI Key: GBQDZSBRDCBNGR-UHFFFAOYSA-N
- SMILES: C1=C([N+]([O-])=O)C2=CC3=CC4=CC5=CC=CC=C5C=C4C=C3C=C2C(N)=C1
Computed Properties
- Exact Mass: 338.10562
Experimental Properties
- Density: 1.409±0.06 g/cm3(Predicted)
- Boiling Point: 671.3±35.0 °C(Predicted)
- PSA: 69.16
- pka: -0.19±0.30(Predicted)
1-Pentacenamine, 4-nitro- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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